Cas no 2172237-50-0 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}propanoic acid
• CAS No: 2172237-50-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5867180
• PubChem ID: 165537404
• Update Time: 2025-08-02

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}propanoic acid
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]azetidin-3-yl}propanoic acid
• 2172237-50-0
• EN300-1520208

• Inchi： 1S/C27H32N2O5/c1-17(13-25(30)29-14-19(15-29)18(2)26(31)32)11-12-28-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： QVCULASOXQMGAP-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}propanoic acid

Comprehensive Overview of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}propanoic acid (CAS No. 2172237-50-0)

The compound 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}propanoic acid (CAS No. 2172237-50-0) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and drug discovery. Its unique structure, featuring an azetidine ring and a propanoic acid moiety, makes it a valuable building block for designing novel bioactive molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in targeted therapeutics and bioconjugation strategies.

In recent years, the demand for custom peptide synthesis and Fmoc-based protecting groups has surged, driven by advancements in cancer research, immunotherapy, and neuroscience. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this compound ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique frequently searched by users exploring peptide drug development. This aligns with the growing trend of precision medicine, where tailored molecular designs are critical for efficacy.

The 3-methylpentanoylazetidin-3-yl segment of the molecule contributes to its stereochemical stability, a feature often highlighted in forums discussing conformational analysis and molecular dynamics. Such properties are pivotal for optimizing drug-receptor interactions, a hot topic in computational chemistry and AI-driven drug design. Users searching for scaffold diversity or ring-strained heterocycles will find this compound particularly relevant.

From a synthetic perspective, the propanoic acid terminus enables facile carboxylate activation, a key step in amide bond formation. This functionality is frequently queried in the context of bioconjugation techniques, such as antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs). The compound’s compatibility with green chemistry principles—minimizing waste and using non-toxic reagents—also resonates with environmentally conscious researchers.

Analytical data for CAS No. 2172237-50-0, including NMR spectra and HPLC purity profiles, are often requested by quality control teams. The compound’s storage stability under inert conditions and its solubility in polar aprotic solvents (e.g., DMF, DMSO) are practical considerations for laboratories focusing on high-throughput screening. These attributes align with search trends around reproducible synthetic protocols and bench-stable intermediates.

In summary, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}propanoic acid represents a versatile tool for modern medicinal chemistry. Its integration into peptide-based therapeutics and small-molecule probes underscores its importance in addressing challenges like drug resistance and selective targeting. As the scientific community continues to explore structure-activity relationships (SAR), this compound is poised to play a pivotal role in next-generation pharmaceutical innovations.